Cas no 29618-17-5 ((αS)-α-amino-N,N-dimethyl-Benzenepropanamide)

• Product Name: (αS)-α-amino-N,N-dimethyl-Benzenepropanamide
• CAS No: 29618-17-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD14697075
• CID: 2927563
• PubChem ID: 11008771
• Update Time: 2025-05-23

(αS)-α-amino-N,N-dimethyl-Benzenepropanamide Chemical and Physical Properties

Names and Identifiers

• (αS)-α-amino-N,N-dimethyl-Benzenepropanamide
• Benzenepropanamide, α-amino-N,N-dimethyl-, (αS)-
• (S)-2-amino-N,N-dimethyl-3-phenyl-propionamide
• 29618-17-5
• AKOS010392030
• SCHEMBL836806
• phenylalanine dimethylamide
• BXCGVAOWUFKCRN-JTQLQIEISA-N
• (2S)-2-amino-N1,N1-dimethyl-3-phenylpropionamide
• starbld0038757

• MDL： MFCD14697075
• Inchi： 1S/C11H16N2O/c1-13(2)11(14)10(12)8-9-6-4-3-5-7-9/h3-7,10H,8,12H2,1-2H3/t10-/m0/s1
• InChI Key： BXCGVAOWUFKCRN-JTQLQIEISA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)N)N(C)C

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (αS)-α-amino-N,N-dimethyl-Benzenepropanamide

Introduction to (αS)-α-amino-N,N-dimethyl-Benzenepropanamide (CAS No. 29618-17-5)

Compound with the CAS number 29618-17-5 and the product name (αS)-α-amino-N,N-dimethyl-Benzenepropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and biochemical research.

The molecular structure of (αS)-α-amino-N,N-dimethyl-Benzenepropanamide consists of a benzene ring substituted with an amino group at the α-position and N,N-dimethylation at the amino nitrogen. This configuration imparts distinct physicochemical properties, making it a valuable candidate for various biochemical interactions. The stereochemistry, specifically the (αS) configuration, plays a crucial role in determining its biological activity and selectivity.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomerically pure form of (αS)-α-amino-N,N-dimethyl-Benzenepropanamide has been explored as a potential chiral catalyst in organic synthesis. Its ability to induce high enantioselectivity in reactions has made it a subject of extensive research. Studies have demonstrated its efficacy in promoting enantioselective transformations, which are crucial for the synthesis of biologically active molecules.

Beyond its role in asymmetric synthesis, (αS)-α-amino-N,N-dimethyl-Benzenepropanamide has shown promise in the field of medicinal chemistry. Researchers have investigated its potential as a pharmacophore in the design of novel therapeutic agents. The compound's unique structural features, including the presence of both amino and methyl groups, contribute to its versatility in forming hydrogen bonds and hydrophobic interactions with biological targets. This property is particularly valuable in drug design, where precise molecular interactions are essential for achieving high efficacy and minimal side effects.

One of the most compelling aspects of (αS)-α-amino-N,N-dimethyl-Benzenepropanamide is its potential application in the development of enzyme inhibitors. Enzyme inhibition is a key strategy in drug therapy, aimed at modulating biological pathways by interfering with specific enzymatic activities. The compound's ability to interact with enzymes at the molecular level has been studied extensively. Preliminary findings suggest that it can bind to certain enzymes with high affinity, potentially leading to the development of new inhibitors for therapeutic use.

The synthesis of (αS)-α-amino-N,N-dimethyl-Benzenepropanamide presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as asymmetric hydrogenation and chiral resolution have enabled researchers to produce enantiomerically pure forms of this compound with high yield and purity. These advancements have not only facilitated further research but also opened new avenues for industrial applications.

In conclusion, (αS)-α-amino-N,N-dimethyl-Benzenepropanamide (CAS No. 29618-17-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemical research. Its unique structural features, stereochemistry, and biological activity make it a valuable tool for various applications, including asymmetric synthesis, drug design, and enzyme inhibition. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and biochemical methodologies.